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Compound of Interest

Compound Name: 3'-Sialyllactose sodium

Cat. No.: B593232

Introduction

3'-Sialyllactose (3'-SL) is a prominent acidic oligosaccharide found in high concentrations in
human milk. It plays a crucial role in infant health, contributing to immune system development,
gut microbiome modulation, and protection against pathogens.[1] As research into the
therapeutic potential of 3'-SL expands, accurate and robust analytical methods for its
quantification in various biological matrices are essential for researchers, scientists, and drug
development professionals. This document provides detailed application notes and protocols
for the principle analytical techniques used to quantify 3'-SL.

Quantitative Data Summary

The concentration of 3'-Sialyllactose can vary significantly depending on the biological matrix
and, in the case of milk, the lactation stage. The following tables summarize representative
guantitative data for 3'-SL in human and bovine milk.

Table 1: Concentration of 3'-Sialyllactose in Human Milk

Lactation Stage Concentration Range (g/L) Reference
Colostrum 0.3-1.5
Mature Milk 0.1-0.8
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Table 2: Concentration of 3'-Sialyllactose in Bovine Milk

Lactation Stage Concentration Range (g/L) Reference
Colostrum 0.1-0.5
Mature Milk 0.01-0.1

Analytical Methods and Experimental Protocols

Several analytical methods are employed for the quantification of 3'-SL. The most common and
reliable techniques are High-Performance Liquid Chromatography-Tandem Mass Spectrometry
(HPLC-MS/MS) and High-Performance Anion-Exchange Chromatography with Pulsed
Amperometric Detection (HPAEC-PAD). Enzymatic assays offer a more accessible, though
potentially less specific, alternative.

High-Performance Liquid Chromatography-Tandem
Mass Spectrometry (HPLC-MS/MS)

HPLC-MS/MS is a highly sensitive and selective method for the quantification of 3'-SL in
complex biological matrices such as plasma, milk, and tissue homogenates.[1] This technique
utilizes liquid chromatography to separate 3'-SL from other sample components, followed by
mass spectrometry for specific detection and quantification.

Experimental Workflow: HPLC-MS/MS Quantification of
3'-SL
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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